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Compound of Interest

Compound Name:
Piperidin-3-ylmethanol

hydrochloride

CAS No.: 400771-49-5

Cat. No.: B1370018

Get Quote

Executive Summary & Compound Identity
Piperidin-3-ylmethanol hydrochloride (CAS: 1125551-75-8 for (S)-isomer; Racemic HCl

often custom synthesized) is a polar, heterocyclic building block essential in medicinal

chemistry.[1][2] It serves as a core scaffold for various bioactive molecules, including kinase

inhibitors and GPCR ligands.

Understanding its solubility landscape is critical for:

Reaction Optimization: Selecting compatible solvent systems for nucleophilic substitutions or

oxidations.

Purification: Designing efficient recrystallization protocols to remove non-polar impurities.

Handling: Preventing hygroscopic degradation during storage.
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Property Detail

IUPAC Name Piperidin-3-ylmethanol hydrochloride

Free Base CAS 4606-65-9

(S)-HCl CAS 1125551-75-8

Formula C₆H₁₃NO[1][2][3][4][5][6][7][8][9] · HCl

MW 151.63 g/mol

Physical Form White to off-white crystalline solid

Polarity
High (Ionic salt with H-bond donor/acceptor

sites)

Physicochemical Basis of Solubility
The solubility behavior of Piperidin-3-ylmethanol HCl is governed by the interplay between its

ionic lattice energy and the solvation capability of the solvent.[1]

Ionic Nature: As a hydrochloride salt, the protonated piperidine nitrogen (pKa ~11) creates a

strong ionic dipole. This necessitates high-dielectric solvents (Water, DMSO) to overcome

lattice energy.

Hydrogen Bonding: The primary hydroxyl group (-CH₂OH) and the ammonium proton (-

NH₂⁺) act as potent Hydrogen Bond Donors (HBD).

Lipophilicity: The saturated piperidine ring provides a small hydrophobic region, but it is

overwhelmed by the polar salt character, rendering the molecule insoluble in non-polar

hydrocarbons.

Dissolution Mechanism
The dissolution process involves the disruption of the crystal lattice by solvent molecules that

form a solvation shell around the chloride anion (

) and the piperidinium cation (
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Figure 1: Mechanism of ionic salt dissolution in polar protic solvents.

Solubility Profile Data
The following data categorizes solvent compatibility based on experimental observations and

general amine hydrochloride properties.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1370018/docs?utm_src=pdf-body-img#technical-guide-solubility-profiling-of-piperidin-3-ylmethanol-hydrochloride-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1370018?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Class Solvent Solubility Rating Application

Protic Polar Water High (>100 mg/mL)
Aqueous workup,

biological assays.[1]

Methanol High (>50 mg/mL)
Primary solvent for

reactions/transfers.[1]

Ethanol Moderate

Ideal for

recrystallization

(cooling).[1]

Isopropanol Low-Moderate
Anti-solvent for

crystallization.[1]

Aprotic Polar DMSO High
Stock solutions for

screening.[1]

DMF High
Synthesis medium

(SNAr, coupling).[1]

Chlorinated DCM Low (<1 mg/mL)

Insoluble unless

mixed with MeOH

(e.g., 10%

MeOH/DCM).[1]

Chloroform Very Low
Poor solvent for the

salt form.[1]

Non-Polar Diethyl Ether Insoluble
Precipitant (Anti-

solvent).[1]

Hexanes Insoluble

Washing to remove

non-polar impurities.

[1]

Ethyl Acetate Very Low Slurry washing.[1]
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Critical Insight: While the free base (CAS 4606-65-9) is soluble in DCM and Ethyl Acetate, the

HCl salt is not.[1] To extract the compound into an organic layer (DCM/EtOAc), you must first

neutralize the salt with a base (e.g., NaHCO₃, NaOH) to generate the free amine.

Experimental Protocols
Protocol A: Gravimetric Solubility Determination
This protocol provides a definitive "Soluble/Insoluble" boundary for process development.

Materials:

Piperidin-3-ylmethanol HCl (dried).[1][2]

Target Solvent (HPLC Grade).

0.45 µm Syringe Filter (PTFE or Nylon).

Scintillation Vials (20 mL).

Workflow:

Weighing: Tare a vial and add 50 mg of the compound.

Addition: Add solvent in 100 µL increments.

Agitation: Vortex for 30 seconds and sonicate for 1 minute after each addition.

Observation: Check for clarity.

If clear < 1 mL: Solubility > 50 mg/mL.

If turbid @ 1 mL: Solubility < 50 mg/mL.
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Saturation (Optional): If high accuracy is needed, add excess solid, stir for 24h at 25°C, filter,

evaporate a known volume of filtrate, and weigh the residue.

Protocol B: Purification via Recrystallization
The most effective method to purify this salt is Ethanol/Ether precipitation.

Dissolution: Dissolve crude Piperidin-3-ylmethanol HCl in the minimum amount of hot

Ethanol (Abs.) or Methanol (~60°C).

Filtration: Filter hot (if insoluble particulates exist) through a glass frit.

Nucleation: Allow the solution to cool to Room Temperature (RT).

Anti-Solvent: Slowly add Diethyl Ether or MTBE dropwise until a persistent turbidity appears.

Crystallization: Cool to 0-4°C overnight.

Collection: Filter the white crystals and wash with cold Ether. Dry under vacuum over P₂O₅.

Solubility Screening Workflow
Use this logical flow to determine the optimal solvent for your specific application (Reaction vs.

Purification).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1370018?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Define Goal

Goal?

Reaction Medium

 Synthesis

Purification

 Cleanup

Reagents Compatible
with Protic Solvent?

Use Methanol or Water

 Yes

Use DMF or DMSO

 No (Need Aprotic)

Impurity Profile?

Non-Polar Impurities

 Lipophilic

Inorganic Salts

 Hydrophilic

Recrystallize:
EtOH (Solvent) + Ether (Anti)

Free Base Extraction:
1. NaOH (aq)

2. Extract into DCM

Click to download full resolution via product page

Figure 2: Decision tree for solvent selection based on process goals.
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mechanisms).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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